Cas no 2184-85-2 (2-(2-Chlorophenyl)propanoic acid)

• Product Name: 2-(2-Chlorophenyl)propanoic acid
• CAS No: 2184-85-2
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD06658208
• CID: 42585
• PubChem ID: 12636574
• Update Time: 2025-06-09

2-(2-Chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)propanoic acid
• 2-(2-CHLORO-PHENYL)-PROPIONIC ACID
• C9H9ClO2
• 2-(2-chloro-phenyl)-propanoic acid
• 2-(2-chlorophenyl)propionic acid
• 2-(2-chlorophenyl)-propionic acid
• ACT09143
• CTK4E7781
• PubChem23462
• SureCN663906
• 2-(2-Chloro-phenyl)-propionicacid
• DNBIDYXUQOSGDT-UHFFFAOYSA-N
• Benzeneacetic acid,2-chloro-a-methyl-
• VZ23102
• RP24487
• A4678
• AKOS011681885
• DTXSID60505208
• A815693
• FT-0630223
• EN300-1137770
• J-505593
• SCHEMBL663906
• 2-(2-chloro-phenyl)-propionic acid, AldrichCPR
• MFCD06658208
• SY109597
• AC-6661
• (4S)-4-Benzyl-L-glutamicacid
• 2-(2-chlorophenyl)propanoicacid
• Z982130746
• 2184-85-2
• DS-13651
• DB-045712

• MDL： MFCD06658208
• Inchi： 1S/C9H9ClO2/c1-6(9(11)12)7-4-2-3-5-8(7)10/h2-6H,1H3,(H,11,12)
• InChI Key： DNBIDYXUQOSGDT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)C

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.263
• Boiling Point: 288.3°C at 760 mmHg
• Flash Point: 128.1°C
• Refractive Index: 1.555
• PSA: 37.30000
• LogP: 2.52810

2-(2-Chlorophenyl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(2-Chlorophenyl)propanoic acid

Introduction to 2-(2-Chlorophenyl)propanoic Acid (CAS No. 2184-85-2)

2-(2-Chlorophenyl)propanoic acid, with the chemical formula C₁₀H₁₁ClO₂, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 2184-85-2, has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 2-(2-Chlorophenyl)propanoic acid consists of a propionic acid moiety attached to a chlorobenzene ring. This unique arrangement contributes to its reactivity and makes it a useful building block in organic synthesis. The presence of the chlorine atom on the benzene ring enhances its electrophilicity, facilitating various chemical transformations that are essential in drug development.

In recent years, 2-(2-Chlorophenyl)propanoic acid has been extensively studied for its potential applications in the synthesis of novel therapeutic agents. Its structural motif is frequently incorporated into more complex molecules designed to interact with biological targets. For instance, derivatives of this compound have been explored as intermediates in the development of drugs targeting neurological disorders, where precise molecular interactions are crucial for efficacy.

One of the most compelling aspects of 2-(2-Chlorophenyl)propanoic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies with improved selectivity and reduced side effects. The propionic acid moiety in 2-(2-Chlorophenyl)propanoic acid provides a versatile scaffold for modifying such inhibitors, allowing for fine-tuning of their pharmacological properties.

The pharmaceutical industry has also shown interest in 2-(2-Chlorophenyl)propanoic acid for its potential as an intermediate in the synthesis of anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, and developing new anti-inflammatory drugs remains a priority in medical research. The structural features of this compound enable the creation of derivatives that can modulate inflammatory pathways by interacting with specific receptors or enzymes involved in the inflammatory response.

Moreover, recent studies have highlighted the importance of 2-(2-Chlorophenyl)propanoic acid in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antibiotics to combat resistant bacterial strains. The unique chemical properties of this compound have been leveraged to design molecules that exhibit antimicrobial activity by interfering with bacterial cell wall synthesis or other vital processes.

The synthetic methodologies employed in the preparation of 2-(2-Chlorophenyl)propanoic acid are also worth mentioning. Traditional synthetic routes often involve chlorination and esterification reactions, but recent advances have led to more efficient and environmentally friendly methods. For example, catalytic processes have been developed that minimize waste and improve yield, aligning with the growing emphasis on sustainable chemistry.

In conclusion, 2-(2-Chlorophenyl)propanoic acid (CAS No. 2184-85-2) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its structural versatility makes it an invaluable intermediate for synthesizing a wide range of bioactive molecules, including kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.